Cas no 1339529-36-0 (1,3-dimethyl-1H-pyrazolo3,4-bpyridine-6-carboxylic acid)

• Product Name: 1,3-dimethyl-1H-pyrazolo3,4-bpyridine-6-carboxylic acid
• CAS No: 1339529-36-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4589452
• Update Time: 2025-06-13

1,3-dimethyl-1H-pyrazolo3,4-bpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid
• 1H-Pyrazolo[3,4-b]pyridine-6-carboxylic acid, 1,3-dimethyl-
• 1,3-dimethyl-1H-pyrazolo3,4-bpyridine-6-carboxylic acid

• Inchi： 1S/C9H9N3O2/c1-5-6-3-4-7(9(13)14)10-8(6)12(2)11-5/h3-4H,1-2H3,(H,13,14)
• InChI Key： RMHVKUAVGSFBTE-UHFFFAOYSA-N
• SMILES： C12N(C)N=C(C)C1=CC=C(C(O)=O)N=2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 414.9±40.0 °C at 760 mmHg
• Flash Point: 204.7±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,3-dimethyl-1H-pyrazolo3,4-bpyridine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3-dimethyl-1H-pyrazolo3,4-bpyridine-6-carboxylic acid

Comprehensive Overview of 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid (CAS 1339529-36-0)

The compound 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid (CAS 1339529-36-0) is a heterocyclic organic molecule featuring a pyrazolo[3,4-b]pyridine core. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both a carboxylic acid group and a dimethyl-substituted pyrazole ring enhances its versatility in drug design, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its applications in small-molecule therapeutics and structure-activity relationship (SAR) studies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on heterocyclic compounds like 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid due to their role in addressing unmet medical needs. For instance, its structural analogs have shown promise in targeting cancer signaling pathways and neurodegenerative diseases, topics frequently searched in academic and AI-driven platforms. The compound’s CAS 1339529-36-0 is often queried alongside terms such as "synthesis optimization", "scaffold modification", and "drug-likeness", reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid can be prepared via multi-step reactions involving condensation and cyclization of appropriately functionalized precursors. Its carboxylic acid moiety allows for further derivatization, making it a valuable intermediate for amide or ester formation. This adaptability is crucial for high-throughput screening (HTS) campaigns, a hotspot in AI-assisted drug discovery. Notably, its logP and solubility properties are frequently analyzed to predict bioavailability, a key concern in preclinical development.

The compound’s potential extends beyond therapeutics. In material science, its fused heterocyclic system contributes to organic electronic materials, a trending topic linked to sustainable technologies. Searches for "pyrazolo[3,4-b]pyridine applications" often yield results related to OLEDs and photovoltaic devices, highlighting its interdisciplinary appeal. Furthermore, its stability under physiological conditions makes it a candidate for bioconjugation strategies, another area gaining traction in targeted drug delivery research.

Regulatory and safety profiles of CAS 1339529-36-0 are also frequently discussed. While not classified as hazardous, its handling requires standard laboratory precautions. Environmental fate studies, often queried as "ecotoxicity of pyrazolo derivatives", emphasize the need for green chemistry approaches in its synthesis. This aligns with the broader industry shift toward sustainable synthetic routes, a priority for ESG-focused investors.

In summary, 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid represents a multifaceted tool for researchers. Its integration into AI-driven drug discovery pipelines and green chemistry initiatives underscores its contemporary relevance. As the scientific community continues to explore its applications, this compound is poised to remain a subject of high-impact research and innovation.